Cas no 881041-23-2 (2-(2-Methyl-1-piperidinyl)methylazepane)

• Product Name: 2-(2-Methyl-1-piperidinyl)methylazepane
• CAS No: 881041-23-2
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 3056308
• PubChem ID: 4715358
• Update Time: 2025-10-29

2-(2-Methyl-1-piperidinyl)methylazepane Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methyl-1-piperidinyl)methyl]azepane
• BBL021105
• STK893811
• 2-((2-Methylpiperidin-1-yl)methyl)azepane
• 881041-23-2
• 2-[(2-methylpiperidin-1-yl)methyl]azepane
• AKOS001476878
• 2-[(2-methylpiperidino)methyl]azepane
• 2-[(2-Methyl-1-piperidinyl)methyl]azepane, AldrichCPR
• 2-(2-Methyl-1-piperidinyl)methylazepane

• Inchi： 1S/C13H26N2/c1-12-7-4-6-10-15(12)11-13-8-3-2-5-9-14-13/h12-14H,2-11H2,1H3
• InChI Key： XUERXHNQQJQQJC-UHFFFAOYSA-N
• SMILES： N1(CCCCC1C)CC1CCCCCN1

Computed Properties

• Exact Mass: 210.209598838Da
• Monoisotopic Mass: 210.209598838Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(2-Methyl-1-piperidinyl)methylazepane

Comprehensive Analysis of 2-(2-Methyl-1-piperidinyl)methylazepane (CAS No. 881041-23-2)

2-(2-Methyl-1-piperidinyl)methylazepane (CAS No. 881041-23-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine derivative, characterized by its unique piperidine-azepane hybrid structure, is increasingly studied for its potential applications in drug discovery and material science. The compound's molecular framework combines a 2-methylpiperidine moiety with an azepane ring, creating a versatile scaffold for further functionalization.

Recent advancements in heterocyclic chemistry have highlighted the importance of nitrogen-containing compounds like 2-(2-Methyl-1-piperidinyl)methylazepane. Researchers are particularly interested in its conformational flexibility and potential as a pharmacophore in central nervous system (CNS) targeting molecules. The compound's CAS No. 881041-23-2 serves as a critical identifier in chemical databases, facilitating global research collaboration and patent searches.

The synthesis of 2-(2-Methyl-1-piperidinyl)methylazepane typically involves multi-step organic reactions, including reductive amination and ring-closing strategies. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its structural integrity, while computational chemistry models predict its molecular interactions with biological targets. These studies align with current trends in rational drug design and cheminformatics.

From a green chemistry perspective, researchers are exploring sustainable synthetic routes for 881041-23-2 that minimize hazardous byproducts. This approach responds to growing industry demands for eco-friendly synthesis methods and aligns with ESG (Environmental, Social, and Governance) principles in chemical manufacturing. The compound's stability profile makes it suitable for various formulation studies in pharmaceutical development.

In material science applications, 2-(2-Methyl-1-piperidinyl)methylazepane shows promise as a building block for functional polymers and coordination complexes. Its nitrogen-rich structure enables metal ion chelation, relevant for developing catalysts and sensors. These applications address current market needs for advanced materials in energy storage and environmental remediation technologies.

The pharmacological potential of CAS No. 881041-23-2 is being investigated through structure-activity relationship (SAR) studies. Preliminary computational models suggest possible interactions with G-protein coupled receptors (GPCRs), making it a candidate for neurological research. These findings contribute to ongoing discussions about precision medicine and personalized therapeutics in modern pharmacology.

Quality control protocols for 2-(2-Methyl-1-piperidinyl)methylazepane emphasize rigorous HPLC purity analysis and chiral separation techniques when applicable. The compound's storage stability under various conditions is documented in technical literature, providing valuable data for industrial scale-up considerations. These parameters are crucial for compliance with Good Manufacturing Practice (GMP) standards.

Patent landscapes reveal growing intellectual property activity surrounding 881041-23-2 derivatives, particularly in neuropharmaceutical applications. This commercial interest reflects broader industry trends toward novel therapeutic scaffolds that address unmet medical needs. The compound's structural features enable diverse medicinal chemistry modifications while maintaining favorable drug-like properties.

Analytical reference standards of 2-(2-Methyl-1-piperidinyl)methylazepane are increasingly available through specialized chemical suppliers, supporting academic and industrial research. The compound's spectral data (including IR and UV-Vis characteristics) are well-documented in scientific literature, facilitating compound identification and method development in analytical laboratories worldwide.

Future research directions for CAS No. 881041-23-2 may explore its potential in bioconjugation chemistry and prodrug design. The compound's balanced lipophilicity profile makes it particularly interesting for blood-brain barrier penetration studies. These investigations align with current pharmaceutical industry priorities in CNS drug development and neurodegenerative disease research.